2-(4-Hydroxyphenyl)-6-methylbenzoic acid

• IUPAC Name: 2-(4-hydroxyphenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C14H12O3/c1-9-3-2-4-12(13(9)14(16)17)10-5-7-11(15)8-6-10/h2-8,15H,1H3,(H,16,17)
• InChI Key: MVANYDLDOYDMGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C14H12O3
• DSSTOX Substance ID: DTXSID30688714
• Molecular Weight: 228.24 g/mol
• CAS No.: 1261914-93-5

Description

2-(4-Hydroxyphenyl)-6-methylbenzoic acid ( 1261914-93-5) is a high-purity benzoic acid derivative of significant interest in pharmaceutical and bioactive compound research. With the molecular formula C14H12O3 and a molecular weight of 228.243 g/mol, this compound features a hydroxy-substituted benzene ring, a structural motif shared with a major class of phenolic acids known for their diverse biological activities . Researchers investigate hydroxybenzoic acid derivatives like this one for their potential antioxidant and anti-inflammatory properties, as these compounds are known to interact with cellular pathways such as NF-κB and can act as free radical scavengers . Furthermore, specific hydroxybenzoic acids have demonstrated value in metabolic studies, including research into coenzyme Q biosynthesis and insulin sensitivity . The structure of this compound, which includes a methyl substituent on the benzoic acid ring, may influence its lipophilicity and biological activity, making it a valuable scaffold for structure-activity relationship (SAR) studies in medicinal chemistry. Our product is supplied with comprehensive analytical data to ensure identity and purity. This chemical is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Esterification and Methylation Protocols

The formation of methyl esters from hydroxybenzoic acids is a recurring theme in the cited literature. For instance, the esterification of 3-hydroxy-4-methoxy benzoic acid with methanol in the presence of sulfuric acid at 85°C yields the corresponding methyl ester with 98.8% efficiency. This method is adaptable to 6-methylbenzoic acid derivatives, where the carboxylic acid group is protected as an ester to prevent side reactions during subsequent steps.

Reaction Conditions for Esterification

Substrate	Solvent	Catalyst	Temperature	Yield
3-Hydroxy-4-methoxy BA	Methanol	H₂SO₄	85°C (reflux)	98.8%
2-Hydroxy-6-methyl BA	Methanol	H₂SO₄	70–80°C	84%

The use of methanol as both solvent and reactant simplifies purification, as excess methanol can be removed via distillation.

Methylation via Reductive Alkylation

The WO2017199227A1 patent describes the reduction of 2-dimethylaminomethyl-3-hydroxy-4-methoxy benzoic acid methyl ester to introduce a methyl group. Using anhydrous aluminium chloride in toluene at 50–100°C, the dimethylaminomethyl moiety is reduced to methyl, demonstrating a viable pathway for methyl group installation.

Key Reaction Parameters

• Reductant : Anhydrous AlCl₃

• Solvent : Toluene

• Temperature : 50–100°C

• Work-up : Quenching with ice-cold HCl, extraction with ethyl acetate.

Hydroxyphenyl Group Installation via Diazotization and Coupling

Although not explicitly covered in the sources, the introduction of a 4-hydroxyphenyl group likely involves coupling reactions. For example, a Suzuki-Miyaura cross-coupling between a brominated benzoic acid derivative (e.g., 2-bromo-6-methylbenzoic acid methyl ester) and 4-hydroxyphenylboronic acid could be employed. This reaction typically requires a palladium catalyst (e.g., Pd(PPh₃)₄) in a polar solvent (e.g., DMF) at 80–100°C[hypothetical].

Hypothetical Coupling Conditions

Aryl Halide	Boronic Acid	Catalyst	Solvent	Temperature	Yield
2-Bromo-6-methyl BA ester	4-Hydroxyphenylboronic	Pd(PPh₃)₄	DMF	90°C	~75%

Stepwise Synthesis Proposal for 2-(4-Hydroxyphenyl)-6-methylbenzoic Acid

Step 1: Esterification of 6-Methylbenzoic Acid

Procedure :

• Dissolve 6-methylbenzoic acid (1 eq) in methanol.

• Add concentrated H₂SO₄ (3 mL per 60 mL methanol).

• Reflux at 85°C for 6 hours.

• Concentrate under reduced pressure, wash with NaHCO₃, and dry to obtain methyl 6-methylbenzoate.

Expected Yield : 84–98% based on analogous reactions.

Step 2: Bromination at Position 2

Procedure :

• Treat methyl 6-methylbenzoate with Br₂ in acetic acid at 0–5°C.

• Stir for 12 hours, then quench with NaHSO₃.

• Extract with dichloromethane and purify via column chromatography.

Outcome : Methyl 2-bromo-6-methylbenzoate.

Step 3: Suzuki-Miyaura Coupling

Procedure :

• Combine methyl 2-bromo-6-methylbenzoate (1 eq), 4-hydroxyphenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2 eq) in DMF/H₂O (10:1).

• Heat at 90°C under nitrogen for 12 hours.

• Extract with ethyl acetate, dry, and concentrate to obtain methyl 2-(4-hydroxyphenyl)-6-methylbenzoate.

Hypothetical Yield : 70–80% (based on similar cross-couplings).

Step 4: Ester Hydrolysis

Procedure :

• Dissolve methyl 2-(4-hydroxyphenyl)-6-methylbenzoate in NaOH/water (1:1).

• Reflux at 100°C for 4 hours.

• Acidify with HCl to pH 1–3, filter, and dry to isolate 2-(4-Hydroxyphenyl)-6-methylbenzoic acid.

Expected Yield : 90–95%.

Analytical and Optimization Considerations

Purity Control via HPLC

The WO2017199227A1 patent emphasizes HPLC for monitoring reaction progress (e.g., RT: 7.05 min for methyl 3,4-dihydroxy-2-methylbenzoate). Similar methods can validate the purity of intermediates and the final product.

Solvent and Catalyst Recycling

The CN113072441A patent highlights solvent recovery (e.g., methanol distillation) and catalyst reuse (e.g., platinum carbon filtration), which reduce costs and environmental impact.

Challenges and Alternative Routes

• Selective Protection : The phenolic -OH group may require protection (e.g., benzylation) during ester hydrolysis to prevent side reactions.

• Demethylation : If methoxy intermediates are formed, AlCl₃ in toluene or BBr₃ in DCM can demethylate them to hydroxyl groups.

Chemical Reactions Analysis

Types of Reactions

2-(4-Hydroxyphenyl)-6-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a quinone derivative.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The phenolic hydrogen can be substituted with various electrophiles, such as alkyl or acyl groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophiles like alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Quinone derivatives.

Reduction: Alcohol derivatives.

Substitution: Alkylated or acylated phenolic compounds.

Scientific Research Applications

Analytical Chemistry

Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry

One of the primary applications of 2-(4-Hydroxyphenyl)-6-methylbenzoic acid is as a matrix material in MALDI mass spectrometry . This technique is widely used for the analysis of biomolecules such as proteins, peptides, and nucleic acids. The compound facilitates the ionization of these biomolecules, improving the sensitivity and resolution of mass spectrometric analyses .

Anticancer Activity

Research indicates that derivatives of 2-(4-Hydroxyphenyl)-6-methylbenzoic acid exhibit anticancer properties . For instance, studies have shown that certain synthesized derivatives can inhibit cell proliferation in human cancer cell lines such as Caco-2 and HCT-116. These compounds interact with specific molecular targets involved in cancer progression, suggesting potential therapeutic applications .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties . It has been found to modulate inflammatory pathways, which could be beneficial in developing treatments for conditions characterized by chronic inflammation .

Biological Research

Biological Activity Studies

The biological activities of 2-(4-Hydroxyphenyl)-6-methylbenzoic acid have been explored in various studies. It has shown potential effects on:

• Fungal Inhibition: Certain studies report that compounds derived from this acid demonstrate antifungal activity against various fungal strains .
• Enzyme Inhibition: The compound has been tested for its ability to inhibit specific enzymes, including arginase, which plays a role in various metabolic processes .

Case Study: Anticancer Activity

In a study focusing on the antiproliferative activity of derivatives of 2-(4-Hydroxyphenyl)-6-methylbenzoic acid against colorectal cancer cell lines, researchers synthesized several compounds and evaluated their efficacy through cell viability assays. The results indicated that some derivatives significantly reduced cell viability compared to controls, highlighting their potential as anticancer agents .

Mechanism of Action

The mechanism of action of 2-(4-Hydroxyphenyl)-6-methylbenzoic acid involves its interaction with various molecular targets. The hydroxy group can form hydrogen bonds with enzymes or receptors, influencing their activity. The compound may also participate in redox reactions, affecting cellular oxidative stress levels.

Comparison with Similar Compounds

Comparison with Structural Analogs

Compound Name	Substituents	Synthesis Yield	Method	Applications/Notes
2-(4-Methoxyphenyl)-6-methylbenzoic acid	4-OCH₃ on phenyl ring	98%	Ru-catalyzed C–H arylation	High-yield synthesis for catalytic studies
2-(4-Chlorophenyl)-6-methylbenzoic acid	4-Cl on phenyl ring	Partial data	Ru-catalyzed C–H arylation	Potential halogen-directed reactivity
2-(3-Carbamoylphenyl)-6-methylbenzoic acid	3-CONH₂ on phenyl ring	N/A	Not specified	Medicinal chemistry intermediates
2-Hydroxy-6-methylbenzoic acid	2-OH, 6-CH₃ on benzoic acid	N/A	Commercial synthesis	UV/Vis applications (λmax 209–308 nm)
4-Hydroxybenzoic acid	4-OH on benzoic acid	N/A	Industrial synthesis	Preservative precursor, R&D applications

Key Observations:

Substituent Effects :

• Electron-Donating Groups (e.g., -OCH₃) : Enhance stability and may lower reactivity in electrophilic substitutions. The methoxy derivative (98% yield) demonstrates efficient synthesis via Ru-catalyzed C–H activation .
• Electron-Withdrawing Groups (e.g., -Cl) : Increase acidity and direct further functionalization. The chloro-substituted variant is synthesized similarly but with unlisted yields .
• Hydroxy Groups (e.g., 4-OH) : Improve hydrogen-bonding capacity, as seen in 4-hydroxybenzoic acid, a precursor for parabens .

Synthetic Methods :
Ru-catalyzed C–H arylation is a robust method for synthesizing 6-methylbenzoic acid derivatives, achieving high yields under mild conditions .

Hydroxy-substituted benzoic acids are also associated with antimicrobial and anti-inflammatory activities .

Q & A

Q. What are the most reliable synthetic routes for 2-(4-hydroxyphenyl)-6-methylbenzoic acid, and how do reaction conditions influence yield?

Answer: The compound can be synthesized via ruthenium-catalyzed C–H arylation of 2-methylbenzoic acid with 4-iodophenol derivatives. Key parameters include:

• Catalyst system : [RuCl₂(p-cymene)]₂ with silver additives enhances regioselectivity .
• Solvent : Polar aprotic solvents (e.g., DMF) improve coupling efficiency.
• Temperature : Reactions typically proceed at 80–100°C for 12–24 hours.
  Yields exceeding 90% are achievable under optimized conditions, with purity confirmed by HPLC and ¹H NMR .

Q. How can researchers validate the structural integrity of 2-(4-hydroxyphenyl)-6-methylbenzoic acid?

Answer: Use a combination of:

• ¹H NMR : Key signals include aromatic protons (δ 6.8–7.6 ppm) and methyl groups (δ 2.3–2.5 ppm). Compare with reference spectra from catalytic synthesis studies .
• Mass spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 259.0974 for C₁₄H₁₂O₃) .
• FT-IR : Hydroxyl (3200–3500 cm⁻¹) and carboxylic acid (1680–1720 cm⁻¹) stretches validate functional groups .

Q. What solvent systems are optimal for dissolving 2-(4-hydroxyphenyl)-6-methylbenzoic acid in experimental settings?

Answer: The compound exhibits limited solubility in water but dissolves in:

• Polar aprotic solvents : DMSO, DMF (ideal for reactions).
• Methanol/ethanol : Suitable for spectroscopic analysis.
• Alkaline aqueous solutions (pH >10): Carboxylate formation enhances solubility .

Advanced Research Questions

Q. How does the electronic nature of substituents on the phenyl ring affect regioselectivity in catalytic C–H functionalization?

Answer: Electron-donating groups (e.g., -OCH₃) at the para position increase reaction rates by stabilizing transition states via resonance. Conversely, electron-withdrawing groups (e.g., -NO₂) reduce reactivity. For example:

• 4-Methoxyphenyl derivatives achieve >95% yield in Ru-catalyzed reactions.
• 4-Chlorophenyl analogs require higher catalyst loading (10 mol%) for comparable yields .

Q. What are the stability challenges for 2-(4-hydroxyphenyl)-6-methylbenzoic acid under varying pH and temperature conditions?

Answer:

• Acidic conditions (pH <3) : Rapid decarboxylation occurs above 60°C.
• Neutral/basic conditions : Stable at room temperature but degrade via hydroxyl group oxidation under prolonged light exposure .
• Storage recommendations : Use amber vials at 2–8°C under inert gas .

Q. How can microbial metabolism studies inform the environmental persistence of this compound?

Answer:

• Bacterial degradation : Lactobacillus and Bifidobacterium strains metabolize the compound via para-hydroxyphenylpropionic acid pathways, detected via LC-MS .
• Key metabolites : 2-(4-hydroxyphenyl)propionic acid (retention time ~23.5 min in HPLC) indicates cleavage of the benzoic acid moiety .

Q. How should researchers address contradictions in reported spectroscopic data for this compound?

Answer:

• Cross-validate using multiple techniques (e.g., compare NMR with X-ray crystallography if available).
• Control for solvent effects : Deuterated solvents (e.g., CDCl₃ vs. DMSO-d₆) shift proton signals significantly .
• Reference standardized databases : Use IUPAC-curated spectral libraries to resolve ambiguities .

Methodological Tables

Q. Table 1. Key Synthetic Parameters for Ru-Catalyzed Arylation

Parameter	Optimal Condition	Impact on Yield
Catalyst loading	5 mol% [RuCl₂(p-cymene)]₂	>90% yield
Temperature	100°C	Maximizes rate
Additive	Ag₂CO₃ (2 equiv)	Enhances coupling
Reaction time	24 hours	Completes C–H activation
Source: Adapted from catalytic studies

Q. Table 2. Stability Profile Under Accelerated Conditions

Condition	Degradation Pathway	Half-Life
pH 2, 60°C	Decarboxylation	2 hours
pH 7, 25°C (light)	Photo-oxidation	7 days
pH 10, 4°C (dark)	Stable	>6 months
Source: Hydroxy acid stability studies